Cas no 1360928-47-7 (5-bromo-6-fluoro-1H-indazole-3-carboxylic acid)
5-bromo-6-fluoro-1H-indazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-BROMO-6-FLUORO-1H-INDAZOLE-3-CARBOXYLIC ACID
- 1H-Indazole-3-carboxylic acid, 5-bromo-6-fluoro-
- SCHEMBL15300856
- MFCD27987835
- 5-bromo-6-fluoro-1H-indazole-3-carboxylicacid
- EN300-1616846
- SB16338
- SY268202
- DB-206962
- CS-0056764
- 1360928-47-7
- DILYPHVSHFNKMP-UHFFFAOYSA-N
- P14481
- 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid
-
- MDL: MFCD27987835
- Inchi: 1S/C8H4BrFN2O2/c9-4-1-3-6(2-5(4)10)11-12-7(3)8(13)14/h1-2H,(H,11,12)(H,13,14)
- InChI Key: DILYPHVSHFNKMP-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(Br)C(F)=C2)C(C(O)=O)=N1
Computed Properties
- Exact Mass: 257.94402g/mol
- Monoisotopic Mass: 257.94402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 66Ų
5-bromo-6-fluoro-1H-indazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM258711-1g |
5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid |
1360928-47-7 | 95% | 1g |
$528 | 2022-06-13 | |
| eNovation Chemicals LLC | Y1197582-1g |
5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid |
1360928-47-7 | 95% | 1g |
$1485 | 2024-07-19 | |
| Chemenu | CM258711-100mg |
5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid |
1360928-47-7 | 95% | 100mg |
$817 | 2023-03-27 | |
| Chemenu | CM258711-250mg |
5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid |
1360928-47-7 | 95% | 250mg |
$1226 | 2023-03-27 | |
| Chemenu | CM258711-1g |
5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid |
1360928-47-7 | 95% | 1g |
$1440 | 2021-08-18 | |
| Enamine | EN300-1616846-0.05g |
5-bromo-6-fluoro-1H-indazole-3-carboxylic acid |
1360928-47-7 | 95% | 0.05g |
$235.0 | 2023-06-04 | |
| Enamine | EN300-1616846-0.1g |
5-bromo-6-fluoro-1H-indazole-3-carboxylic acid |
1360928-47-7 | 95% | 0.1g |
$352.0 | 2023-06-04 | |
| Enamine | EN300-1616846-0.25g |
5-bromo-6-fluoro-1H-indazole-3-carboxylic acid |
1360928-47-7 | 95% | 0.25g |
$503.0 | 2023-06-04 | |
| Enamine | EN300-1616846-0.5g |
5-bromo-6-fluoro-1H-indazole-3-carboxylic acid |
1360928-47-7 | 95% | 0.5g |
$791.0 | 2023-06-04 | |
| Enamine | EN300-1616846-1.0g |
5-bromo-6-fluoro-1H-indazole-3-carboxylic acid |
1360928-47-7 | 95% | 1g |
$1014.0 | 2023-06-04 |
5-bromo-6-fluoro-1H-indazole-3-carboxylic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid
5-Bromo-6-Fluoro-1H-Indazole-3-Carboxylic Acid (CAS No. 1360928-47-7): An Overview of Its Properties and Applications
5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid (CAS No. 1360928-47-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid.
Chemical Structure and Properties
5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid is a substituted indazole derivative with a molecular formula of C9H5BrF2N2O2. The presence of bromine and fluorine atoms in the structure imparts unique chemical and physical properties to the compound. The bromine atom, being a heavier halogen, increases the lipophilicity of the molecule, which can enhance its ability to cross biological membranes. The fluorine atom, on the other hand, contributes to the stability and metabolic resistance of the compound.
The carboxylic acid group in 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid makes it a weak acid with a pKa value that influences its solubility and ionization behavior in different pH environments. This property is crucial for its bioavailability and pharmacokinetic profile when used as a drug candidate.
Synthesis Methods
The synthesis of 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid has been explored through various routes, each with its own advantages and limitations. One common approach involves the reaction of 5-bromo-6-fluoroindazole with an appropriate carboxylation reagent. For instance, a recent study published in the Journal of Organic Chemistry described a method using carbon dioxide (CO2) as the carboxylation source under palladium catalysis. This method not only provides high yields but also offers environmental benefits due to the use of CO2, a renewable and non-toxic reagent.
An alternative synthetic route involves the condensation of 5-bromo-6-fluorobenzenehydrazide with ethyl cyanoacetate followed by hydrolysis to form the carboxylic acid. This method is advantageous for its simplicity and scalability, making it suitable for large-scale production.
Biological Activity and Therapeutic Potential
5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid has been extensively studied for its biological activity, particularly in the context of enzyme inhibition and anti-inflammatory effects. Research has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid effectively inhibits cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).
In addition to its anti-inflammatory properties, 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid has also shown promise as an antitumor agent. A recent study in Cancer Research reported that this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The selective nature of this compound makes it an attractive candidate for further development as an anticancer drug.
Clinical Applications and Future Directions
The potential therapeutic applications of 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid have led to increased interest in its clinical evaluation. Preclinical studies have demonstrated its safety and efficacy in animal models of inflammation and cancer. These findings have paved the way for human clinical trials to assess its safety and effectiveness in treating various diseases.
Ongoing research is focused on optimizing the pharmacological properties of 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid, such as improving its solubility and bioavailability. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can enhance its therapeutic index and reduce potential side effects.
In conclusion, 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid (CAS No. 1360928-47-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new applications and uses for this compound will be discovered, contributing to advancements in healthcare and medicine.
1360928-47-7 (5-bromo-6-fluoro-1H-indazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)